3-Tert-butyl-7,9-dimethyl-1-(2-methylpropyl)-4H-purino[8,7-c][1,2,4]triazine-6,8-dione

• IUPAC Name: 3-tert-butyl-7,9-dimethyl-1-(2-methylpropyl)-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• InChI: InChI=1S/C17H26N6O2/c1-10(2)8-23-15-18-13-12(14(24)21(7)16(25)20(13)6)22(15)9-11(19-23)17(3,4)5/h10H,8-9H2,1-7H3
• InChI Key: LAORUWNIKBIQME-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C2=NC3=C(N2CC(=N1)C(C)(C)C)C(=O)N(C(=O)N3C)C
• Molecular Formula: C17H26N6O2
• Molecular Weight: 346.4 g/mol
• CAS No.: 898442-96-1

Description

3-Tert-butyl-7,9-dimethyl-1-(2-methylpropyl)-4H-purino[8,7-c][1,2,4]triazine-6,8-dione is a useful research compound. Its molecular formula is C17H26N6O2 and its molecular weight is 346.435. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Reagent Development

One study developed a stable solid reagent based on triazinedione for acid-catalyzed O-benzylation, introducing N,N'-dimethyl groups to enhance the stability of the core triazinedione skeleton, which could be related to the chemical synthesis techniques involving similar compounds (Fujita, Kakuyama, & Kunishima, 2017).

Antitumor Activity and Vascular Relaxing Effects

Another research explored the synthesis of purino and triazino purines, focusing on their antitumor activity and vascular relaxing effects. This study's approach to synthesizing novel heterocycles and examining their biological activities could provide a framework for understanding how similar compounds may be used in medical research (Ueda et al., 1987).

Novel Compound Formation and Characterization

Research into the unexpected formation of triazine dione derivatives highlights the potential for discovering new compounds with unique structures and properties, which could have implications for materials science and pharmacology (Kravchenko et al., 2015).

Photophysical Properties

A study on the photochemical synthesis of polypyridine ruthenium(II) complexes containing different monodentate ligands showcases the importance of understanding the photophysical properties of complex molecules, which could be relevant to developing new materials for photonic applications (Bonnet et al., 2003).

Chiral Solvating Agents

The use of specific compounds as chiral solvating agents in NMR spectroscopy demonstrates the potential application of complex molecules in analytical chemistry, enhancing the understanding of molecular chirality (Wagger et al., 2007).